Cas no 1805066-79-8 (4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol
• CAS No: 1805066-79-8
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4894216
• Update Time: 2025-05-20

4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol

• Inchi： 1S/C8H7ClF2INO/c9-2-4-1-5(3-14)13-7(6(4)12)8(10)11/h1,8,14H,2-3H2
• InChI Key： USNWNMXMNWOSQC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CO)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol

Comprehensive Guide to 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805066-79-8)

4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805066-79-8) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and iodo functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, C8H7ClF2INO, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine compounds like 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol is driven by their role in developing bioactive molecules. Researchers are particularly focused on its applications in kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies. The compound's iodo-substituted pyridine core also makes it a candidate for radioimaging and diagnostic probes, addressing the rising demand for non-invasive medical technologies.

From a synthetic perspective, CAS 1805066-79-8 is notable for its multifunctional reactivity. The chloromethyl group allows for nucleophilic substitutions, while the difluoromethyl moiety enhances metabolic stability—a critical factor in drug design. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex heterocyclic scaffolds.

The agrochemical industry has also explored 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol as a precursor for crop protection agents. Its structural features align with the development of next-generation pesticides that prioritize environmental sustainability. This resonates with the global shift toward green chemistry and reduced ecological footprints.

Market dynamics for halogenated pyridine intermediates like CAS 1805066-79-8 reflect increasing R&D investments in small-molecule therapeutics. Analysts project growth in demand for such building blocks, especially in regions with robust pharmaceutical manufacturing hubs. Suppliers are scaling up production to meet the needs of contract research organizations (CROs) and academic laboratories.

Handling 4-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-methanol requires adherence to standard laboratory safety protocols. While not classified as hazardous under typical conditions, proper storage in anhydrous environments is recommended to preserve its stability. Researchers should consult material safety data sheets (MSDS) for specific handling guidelines.

In summary, CAS 1805066-79-8 represents a cutting-edge chemical intermediate with cross-disciplinary relevance. Its applications span drug discovery, agrochemical innovation, and material science, positioning it as a compound of strategic importance in modern research. As the scientific community continues to explore fluorine-containing compounds, this molecule is poised to play a pivotal role in advancing sustainable chemistry solutions.